Enzymatic Resolution Delivers (S)-Enantiomer at 97% ee: Papain-Catalyzed Hydrolysis vs. Racemic Substrate
Papain-catalyzed enantioselective hydrolysis of N-protected furylglycine methyl esters yields the free (S)-amino acid at 45% yield with 97% enantiomeric excess (ee) . In contrast, the racemic starting material (DL mixture, CAS 17119-54-9) contains 50% of the undesired (R)-enantiomer. This 97% ee represents a 47-percentage-point improvement over the racemate for stereochemically demanding applications.
| Evidence Dimension | Enantiomeric excess (ee) after resolution |
|---|---|
| Target Compound Data | 97% ee (S-enantiomer, 45% yield) |
| Comparator Or Baseline | Racemic DL-furylglycine (CAS 17119-54-9): 0% ee (50:50 mixture) |
| Quantified Difference | +97 percentage points ee |
| Conditions | Papain-catalyzed hydrolysis of N-protected furylglycine methyl esters in aqueous buffer, Journal of Organic Chemistry (1988) |
Why This Matters
High enantiopurity is essential for applications in asymmetric synthesis and chiral drug discovery; procurement of pre-resolved (S)-enantiomer eliminates the need for in-house chiral separation.
